Cas no 694514-21-1 (4-Methoxy-3-(trifluoromethyl)-benzenesulfonyl chloride)

• Product Name: 4-Methoxy-3-(trifluoromethyl)-benzenesulfonyl chloride
• CAS No: 694514-21-1
• MF: C₈H₆ClF₃O₃S
• MW: 274.644650936127
• MDL: MFCD07774167
• CID: 1737494
• PubChem ID: 22482384
• Update Time: 2025-10-29

4-Methoxy-3-(trifluoromethyl)-benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-(trifluoromethyl)benzenesulfonyl Chloride
• 4-Methoxy-3-(trifluoromethyl)-benzenesulfonyl chloride
• BUTTPARK 120\07-29
• 4-methoxy-3-(trifluoromethyl)benzenesulfonyl chloride, AldrichCPR
• CS-0454999
• MFCD07774167
• 4-Methoxy-3-(trifluoromethyl)benzene-1-sulfonylchloride
• JS-4820
• BUTTPARK 120\\07-29
• 4-Methoxy-3-(trifluoromethyl)benzene-1-sulfonyl chloride
• AKOS015956828
• AT43816
• GS3121
• 694514-21-1
• 4-METHOXY-3-(TRIFLUOROMETHYL)BENZENESULPHONYL CHLORIDE
• EN300-1987683
• SCHEMBL5210410

• MDL： MFCD07774167
• Inchi： 1S/C8H6ClF3O3S/c1-15-7-3-2-5(16(9,13)14)4-6(7)8(10,11)12/h2-4H,1H3
• InChI Key： AXNBCYIRTWOTHS-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C(C(F)(F)F)=C1)OC)(=O)=O

Computed Properties

• Exact Mass: 273.9678274g/mol
• Monoisotopic Mass: 273.9678274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 332.3±42.0 °C at 760 mmHg

4-Methoxy-3-(trifluoromethyl)-benzenesulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Methoxy-3-(trifluoromethyl)-benzenesulfonyl chloride

4-Methoxy-3-(trifluoromethyl)-benzenesulfonyl Chloride (CAS No. 694514-21-1)

The compound 4-Methoxy-3-(trifluoromethyl)-benzenesulfonyl Chloride, identified by the CAS number 694514-21-1, is a highly specialized chemical entity with significant applications in various fields of organic synthesis. This compound is characterized by its unique structure, which includes a sulfonyl chloride group attached to a benzene ring substituted with a methoxy group at the para position and a trifluoromethyl group at the meta position. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable reagent in modern chemical research and industrial processes.

Recent advancements in the field of sulfonyl chloride chemistry have highlighted the importance of this compound in constructing bioactive molecules. Researchers have demonstrated its utility in the synthesis of sulfonamides, which are widely used as intermediates in drug discovery. For instance, studies published in 2023 have shown that this sulfonyl chloride can be employed as an efficient coupling agent for amine functionalization, leading to the development of novel pharmaceutical agents with improved bioavailability and efficacy.

The structure of 4-Methoxy-3-(trifluoromethyl)-benzenesulfonyl Chloride plays a crucial role in its reactivity. The electron-withdrawing trifluoromethyl group enhances the electrophilicity of the sulfonyl chloride moiety, making it highly reactive towards nucleophilic attacks. This property is particularly advantageous in SNAr (nucleophilic aromatic substitution) reactions, where it serves as an excellent electrophilic partner for aromatic amines or other nucleophiles. Recent studies have also explored its application in click chemistry, where it facilitates rapid and selective bond formations under mild reaction conditions.

In terms of synthesis, this compound can be prepared via several routes, including the sulfonation of substituted benzene derivatives followed by chlorination. However, recent research has focused on developing more efficient and environmentally friendly methods. For example, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields and purity levels. These advancements underscore the growing emphasis on sustainable practices in chemical manufacturing.

The applications of 4-Methoxy-3-(trifluoromethyl)-benzenesulfonyl Chloride extend beyond pharmaceuticals into materials science and agrochemicals. In materials science, it has been utilized as a building block for constructing advanced polymers with tailored properties, such as improved thermal stability and mechanical strength. In agrochemistry, its derivatives have shown promise as potential leads for developing new pesticides with enhanced selectivity and reduced environmental impact.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). Recent studies have also employed computational methods like DFT (density functional theory) to gain deeper insights into its electronic structure and reactivity patterns. These computational tools have proven invaluable in predicting reaction outcomes and optimizing synthetic pathways.

In conclusion, 4-Methoxy-3-(trifluoromethyl)-benzenesulfonyl Chloride (CAS No. 694514-21-1) stands out as a versatile chemical entity with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application areas, positions it as an essential tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in driving innovation across various sectors is expected to grow significantly.